Cas no 1695949-76-8 (2-(2,3-Difluorophenyl)propan-1-ol)

• Product Name: 2-(2,3-Difluorophenyl)propan-1-ol
• CAS No: 1695949-76-8
• MF: C₉H₁₀F₂O
• MW: 172.171909809113
• CID: 6422393
• PubChem ID: 70498140
• Update Time: 2025-05-19

2-(2,3-Difluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1695949-76-8
• SCHEMBL11030276
• EN300-5168092
• 2-(2,3-difluorophenyl)propan-1-ol
• 2-(2,3-Difluorophenyl)propan-1-ol

• Inchi： 1S/C9H10F2O/c1-6(5-12)7-3-2-4-8(10)9(7)11/h2-4,6,12H,5H2,1H3
• InChI Key： FNNLCNDBYKOKHY-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(C)CO)F

Computed Properties

• Exact Mass: 172.06997126g/mol
• Monoisotopic Mass: 172.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(2,3-Difluorophenyl)propan-1-ol

Introduction to 2-(2,3-Difluorophenyl)propan-1-ol (CAS No. 1695949-76-8)

2-(2,3-Difluorophenyl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1695949-76-8, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for further exploration in drug development and synthetic applications.

The molecular structure of 2-(2,3-Difluorophenyl)propan-1-ol consists of a propyl chain linked to a benzene ring substituted with two fluorine atoms at the 2 and 3 positions. This specific arrangement of fluorine atoms imparts distinct electronic and steric properties to the molecule, influencing its reactivity and potential biological activity. The presence of the hydroxyl group at the 1-position of the propyl chain further enhances its utility as a synthetic intermediate and a potential pharmacophore.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. 2-(2,3-Difluorophenyl)propan-1-ol is no exception, and its unique structural motif has been investigated for its potential applications in the design of novel therapeutic agents. The fluorine atoms at the 2 and 3 positions of the benzene ring contribute to the molecule's lipophilicity and electronic distribution, making it an attractive scaffold for further derivatization.

One of the most compelling aspects of 2-(2,3-Difluorophenyl)propan-1-ol is its versatility as a building block in organic synthesis. The combination of a reactive hydroxyl group and a fluorinated aromatic ring provides multiple sites for functionalization, enabling chemists to explore a wide range of derivatives with tailored properties. This flexibility has made it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of 2-(2,3-Difluorophenyl)propan-1-ol in the development of small-molecule inhibitors targeting various biological pathways. For instance, its structural motif has been explored as a component in kinase inhibitors, where the fluorine atoms can enhance binding interactions with protein targets. Additionally, the hydroxyl group offers opportunities for further modifications, such as etherification or esterification, to improve solubility or metabolic stability.

The pharmaceutical industry has been particularly keen on leveraging fluorinated compounds due to their ability to modulate drug efficacy and safety profiles. 2-(2,3-Difluorophenyl)propan-1-ol fits well within this paradigm, offering a balance between structural complexity and synthetic accessibility. Its potential as a precursor for more complex molecules has been recognized by researchers working on next-generation therapeutics.

From a synthetic chemistry perspective, 2-(2,3-Difluorophenyl)propan-1-ol serves as an excellent starting material for exploring new reaction pathways and methodologies. The presence of both aromatic and aliphatic functional groups allows for diverse transformations, including nucleophilic substitution reactions at the aromatic ring and oxidation or reduction reactions at the hydroxyl group. These attributes make it a valuable asset in any synthetic chemist's toolkit.

The growing body of literature on fluorinated alcohols underscores their importance in medicinal chemistry. Among these compounds, 2-(2,3-Difluorophenyl)propan-1-ol stands out due to its unique combination of structural features that enhance both reactivity and potential biological activity. Its role as a versatile intermediate has been demonstrated in several synthetic protocols aimed at generating novel bioactive molecules.

In conclusion, 2-(2,3-Difluorophenyl)propan-1-ol (CAS No. 1695949-76-8) represents a promising compound with significant potential in pharmaceutical research and drug development. Its structural characteristics make it an ideal candidate for further exploration as a scaffold for novel therapeutics or as an intermediate in complex synthetic processes. As research continues to uncover new applications for fluorinated compounds, 2-(2,3-Difluorophenyl)propan-1-ol is likely to remain at the forefront of medicinal chemistry innovation.